Cas no 1544531-41-0 (1-Cyclopropyl-2-(2-fluorophenyl)-2-((4,5,6,7-tetrahydrothieno3,2-cpyridin-2-yl)oxy)ethanone)

• Product Name: 1-Cyclopropyl-2-(2-fluorophenyl)-2-((4,5,6,7-tetrahydrothieno3,2-cpyridin-2-yl)oxy)ethanone
• CAS No: 1544531-41-0
• MF: C₁₈H₁₈FNO₂S
• MW: 331.404427051544
• CID: 2246647
• Update Time: 2025-05-26

1-Cyclopropyl-2-(2-fluorophenyl)-2-((4,5,6,7-tetrahydrothieno3,2-cpyridin-2-yl)oxy)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-Cyclopropyl-2-(2-fluorophenyl)-2-((4,5,6,7-tetrahydrothieno[3,2-c]pyridin-2-yl)oxy)ethanone
• 1-Cyclopropyl-2-(2-fluorophenyl)-2-(4,5,6,7-tetrahydrothieno[3,2-c]pyridin-2-yloxy)ethanone
• 1-Cyclopropyl-2-(2-fluorophenyl)-2-((4,5,6,7-tetrahydrothieno3,2-cpyridin-2-yl)oxy)ethanone

• Inchi： 1S/C18H18FNO2S/c19-14-4-2-1-3-13(14)18(17(21)11-5-6-11)22-16-9-12-10-20-8-7-15(12)23-16/h1-4,9,11,18,20H,5-8,10H2
• InChI Key： UCXXSPITDPWCSM-UHFFFAOYSA-N
• SMILES： S1C(=CC2CNCCC1=2)OC(C1C=CC=CC=1F)C(C1CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 445
• Topological Polar Surface Area: 66.6

Additional information on 1-Cyclopropyl-2-(2-fluorophenyl)-2-((4,5,6,7-tetrahydrothieno3,2-cpyridin-2-yl)oxy)ethanone

Comprehensive Analysis of 1-Cyclopropyl-2-(2-fluorophenyl)-2-((4,5,6,7-tetrahydrothieno[3,2-c]pyridin-2-yl)oxy)ethanone (CAS No. 1544531-41-0)

The compound 1-Cyclopropyl-2-(2-fluorophenyl)-2-((4,5,6,7-tetrahydrothieno[3,2-c]pyridin-2-yl)oxy)ethanone, identified by its CAS No. 1544531-41-0, is a highly specialized chemical entity with significant potential in pharmaceutical research and development. This molecule features a unique structural framework, combining a cyclopropyl group, a 2-fluorophenyl moiety, and a tetrahydrothieno[3,2-c]pyridine core, which collectively contribute to its distinct physicochemical and biological properties. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in drug discovery, particularly in targeting specific enzymatic pathways.

In recent years, the demand for novel heterocyclic compounds like 1-Cyclopropyl-2-(2-fluorophenyl)-2-((4,5,6,7-tetrahydrothieno[3,2-c]pyridin-2-yl)oxy)ethanone has surged, driven by advancements in medicinal chemistry and the need for more effective therapeutics. The presence of the fluorophenyl group enhances the compound's metabolic stability, while the tetrahydrothieno[3,2-c]pyridine scaffold offers a versatile platform for further derivatization. These attributes make it a promising candidate for the development of kinase inhibitors or GPCR modulators, which are hot topics in current biomedical research.

From a synthetic perspective, the preparation of CAS No. 1544531-41-0 involves multi-step organic transformations, including cyclopropanation, fluorination, and heterocyclic ring formation. The compound's molecular weight and logP values suggest favorable pharmacokinetic properties, which are critical for oral bioavailability. Additionally, its hydrogen bond acceptors and donors align with Lipinski's rule of five, further underscoring its drug-like characteristics. These features are frequently searched by chemists and pharmacologists aiming to optimize lead compounds for clinical trials.

The growing interest in 1-Cyclopropyl-2-(2-fluorophenyl)-2-((4,5,6,7-tetrahydrothieno[3,2-c]pyridin-2-yl)oxy)ethanone is also reflected in its inclusion in high-throughput screening libraries. Its structural complexity and functional diversity enable interactions with a wide range of biological targets, making it a valuable tool for probing disease mechanisms. Moreover, the compound's potential role in addressing unmet medical needs, such as neurodegenerative disorders or inflammatory conditions, has sparked discussions in academic and industrial circles alike.

In conclusion, CAS No. 1544531-41-0 represents a compelling example of modern drug design, combining innovative chemistry with therapeutic potential. Its unique scaffold and bioactive properties position it as a key player in the next generation of pharmaceuticals. As research continues to unravel its full capabilities, this compound is poised to make significant contributions to the field of life sciences.